5-bromo-2-chloro-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C14H10BrClN4O3/c1-7-4-11(19-22-7)13-18-12(23-20-13)6-17-14(21)9-5-8(15)2-3-10(9)16/h2-5H,6H2,1H3,(H,17,21)
• InChI Key: VQVTWYCRKHDELA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)C3=C(C=CC(=C3)Br)Cl
• Molecular Formula: C14H10BrClN4O3
• Molecular Weight: 397.61 g/mol

Description

5-bromo-2-chloro-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide is a useful research compound. Its molecular formula is C14H10BrClN4O3 and its molecular weight is 397.61. The purity is usually 95%.
BenchChem offers high-quality 5-bromo-2-chloro-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-bromo-2-chloro-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cancer Treatment

• A study conducted by Salahuddin et al. (2014) focused on the synthesis of 1,3,4-oxadiazole derivatives, which demonstrated anticancer activity against breast cancer cell lines. This research indicates the potential of oxadiazole compounds in cancer treatment (Salahuddin et al., 2014).

Antimicrobial Studies

• Lamani et al. (2009) synthesized novel methylene bridged benzisoxazolyl imidazo[2,1-b][1,3,4]thiadiazoles, which exhibited significant antibacterial and antifungal activities. This study underlines the potential of such compounds in developing new antimicrobial agents (Lamani et al., 2009).

Chemical Synthesis

• Research by Anuradha et al. (2014) on the synthesis and structural characterization of 5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide provides insights into the methods and technologies applicable for the synthesis of complex bromo and chloro substituted compounds (Anuradha et al., 2014).